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Compound of Interest

(R)-(-)-1-Benzyl-3-
Compound Name:
aminopyrrolidine

Cat. No.: B037881

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(-)-1-Benzyl-3-aminopyrrolidine is a chiral building block of significant interest in the
pharmaceutical and agrochemical industries. Its stereospecific structure makes it a valuable
intermediate in the synthesis of complex, biologically active molecules. A thorough
understanding of its physical properties is crucial for its effective use in research and
development, particularly in process design, quality control, and formulation. This technical
guide provides a comprehensive overview of the key physical properties of (R)-(-)-1-Benzyl-3-
aminopyrrolidine, along with detailed experimental protocols for their determination.

Chemical Identity
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Identifier Value

IUPAC Name (3R)-1-benzylpyrrolidin-3-amine
Synonyms R-BAP, (R)-3-Amino-1-benzylpyrrolidine
CAS Number 114715-39-8

Molecular Formula Ci1H1eN2

Molecular Weight 176.26 g/mol

SMILES N[C@@H]1CCN(CC2=CC=CC=C2)C1

Physical Properties

The physical properties of (R)-(-)-1-Benzyl-3-aminopyrrolidine are summarized in the table
below. These values are critical for handling, storage, and application of the compound in a
laboratory or industrial setting.

Property Value Conditions
Appearance Clear colorless to yellow liquid Ambient
Boiling Point 278-279 °C[1] a.t.m.
101-103 °C 3 mmHg

Density 1.064 g/mL][1] 25°C
Refractive Index (n_D) 1.5450[1] 20 °C
Optical Rotation ([a]_D) -1.99° (neat)[1] 20 °C
Solubility Slightly soluble in water Ambient
Flash Point >110 °C (>230 °F) Closed Cup

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. Below are
detailed methodologies for measuring the key physical properties of liquid amines like (R)-(-)-1-
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Benzyl-3-aminopyrrolidine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For non-volatile liquids, this is often determined at reduced pressure to prevent
decomposition.

Methodology: Distillation Method[2]

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
condenser, a thermometer, and a receiving flask. Ensure all glassware is clean and dry.

o Sample Preparation: Place a small volume of (R)-(-)-1-Benzyl-3-aminopyrrolidine into the
distillation flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

e Heating: Gently heat the flask using a heating mantle or oil bath.

o Temperature Measurement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation head. This ensures the thermometer measures
the temperature of the vapor that is in equilibrium with the boiling liquid.

o Data Recording: Record the temperature at which the liquid is actively boiling and a steady
stream of distillate is collected in the receiving flask. This stable temperature is the boiling
point.

o Pressure Correction: If the distillation is performed at a pressure other than atmospheric
pressure (760 mmHg), the boiling point can be corrected using a nomograph or the
Clausius-Clapeyron equation.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using
a pycnometer or a digital density meter.

Methodology: Pycnometer Method
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Apparatus Preparation: Thoroughly clean and dry a pycnometer (a glass flask with a precise

volume).
» Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (ma1).

o Mass of Pycnometer with Water: Fill the pycnometer with deionized water of a known
temperature and weigh it (mz2). The density of water at this temperature (p_water) is known.

e Mass of Pycnometer with Sample: Empty and dry the pycnometer, then fill it with (R)-(-)-1-
Benzyl-3-aminopyrrolidine at the same temperature and weigh it (ms).

» Calculation:
o Volume of the pycnometer (V) = (mz - m1) / p_water

o Density of the sample (p_sample) = (ms-m1)/V

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a characteristic property and is useful for identification and
purity assessment.

Methodology: Abbe Refractometer[3][4]

 Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index (e.qg., distilled water).

o Sample Application: Place a few drops of (R)-(-)-1-Benzyl-3-aminopyrrolidine onto the
clean, dry prism of the refractometer.

o Measurement: Close the prism and allow the sample to equilibrate to the instrument's
temperature (typically 20 °C).

o Reading: Look through the eyepiece and adjust the control to bring the dividing line between

the light and dark fields into sharp focus on the crosshairs of the reticle.
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» Data Recording: Read the refractive index value from the instrument's scale. Record the
temperature at which the measurement was taken.

Determination of Optical Rotation

Optical rotation is the angle through which the plane of polarization is rotated when polarized
light passes through a layer of a chiral substance. It is a key property for characterizing
enantiomers.

Methodology: Polarimeter[5][6]

Instrument Calibration: Calibrate the polarimeter by measuring the optical rotation of a blank
(the solvent used to dissolve the sample, or an empty cell for a neat liquid).

o Sample Preparation: For a neat liquid like (R)-(-)-1-Benzyl-3-aminopyrrolidine, carefully fill
a clean polarimeter cell, ensuring no air bubbles are present.

o Measurement: Place the filled cell in the polarimeter.

o Data Recording: Measure the angle of rotation (). A negative value indicates levorotatory
rotation.

o Specific Rotation Calculation: The specific rotation [a] is a standardized value calculated
using the following formula: [a] = a/ (I * d) where:

o a is the observed rotation in degrees.
o |is the path length of the cell in decimeters (dm).

o d is the density of the neat liquid in g/mL.

Relevant Workflow: Chiral Resolution

(R)-(-)-1-Benzyl-3-aminopyrrolidine is often synthesized via the chiral resolution of a racemic
mixture of 1-benzyl-3-aminopyrrolidine. The following diagram illustrates a general workflow for
such a process.
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Workflow for Chiral Resolution of 1-Benzyl-3-aminopyrrolidine

Racemic (R/S)-1-Benzyl- Chiral Resolving Agent
3-aminopyrrolidine (e.g., Tartaric Acid)

'
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Caption: Chiral Resolution Workflow.
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Conclusion

The data and protocols presented in this guide offer a foundational resource for professionals
working with (R)-(-)-1-Benzyl-3-aminopyrrolidine. Accurate knowledge and application of
these physical properties are essential for ensuring the success and reproducibility of research
and development activities in the synthesis of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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